Cas no 2228730-19-4 (1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile
• CAS No: 2228730-19-4
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 5975361
• PubChem ID: 165881761
• Update Time: 2025-06-10

1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile
• EN300-1860364
• 2228730-19-4

• Inchi： 1S/C14H13N3/c15-10-14(7-4-8-14)12-9-16-17-13(12)11-5-2-1-3-6-11/h1-3,5-6,9H,4,7-8H2,(H,16,17)
• InChI Key： JHGXFHCIMZWPOA-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=C(C=N1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 223.110947427g/mol
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile

Exploring the Unique Properties and Applications of 1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile (CAS No. 2228730-19-4)

In the realm of organic chemistry and pharmaceutical research, 1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile (CAS No. 2228730-19-4) has emerged as a compound of significant interest. This molecule, characterized by its cyclobutane-carbonitrile core and phenyl-pyrazole moiety, offers a versatile scaffold for drug discovery and material science applications. Its structural uniqueness, combining rigidity from the cyclobutane ring and functional diversity from the nitrile group, makes it a valuable intermediate in synthetic chemistry.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled research into derivatives like 1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile. Researchers are particularly intrigued by its potential as a kinase inhibitor precursor, a hot topic in oncology and autoimmune disease therapeutics. Recent studies highlight its role in modulating protein-protein interactions, a mechanism gaining traction in targeted drug design. The compound’s bioisosteric properties also make it a candidate for optimizing pharmacokinetic profiles in lead compounds.

From a synthetic perspective, the carbonitrile functional group in CAS No. 2228730-19-4 enables diverse transformations, such as hydrolysis to carboxylic acids or reduction to primary amines. These reactions are frequently searched in academic and industrial contexts, reflecting the compound’s utility in multi-step synthesis. Additionally, its pyrazole-cyclobutane fusion is a subject of computational chemistry studies, with researchers leveraging AI-driven molecular modeling to predict its reactivity—a trend aligning with the rise of digital chemistry tools.

Beyond pharmaceuticals, 1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile finds niche applications in agrochemical research, where its structural motifs are explored for crop protection agents. This aligns with global interest in sustainable agriculture, a frequently searched topic. Its stability under various pH conditions, a feature often queried in chemical forums, further enhances its industrial relevance.

Analytical characterization of this compound, including NMR spectroscopy and HPLC purity analysis, is another area of focus. Laboratories frequently seek protocols for its quantification, underscoring the need for detailed technical data. The compound’s chromatographic behavior and mass spectral fragmentation patterns are also discussed in open-access journals, catering to the open science movement.

In conclusion, 1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile (CAS No. 2228730-19-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to green chemistry principles—another trending search term—positions it as a sustainable choice for researchers. As the scientific community continues to explore its potential, this compound remains a compelling subject for both academic and industrial investigations.